2-Thioxanthine 2-Thioxanthine
Brand Name: Vulcanchem
CAS No.: 2487-40-3
VCID: VC21177432
InChI: InChI=1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
SMILES: C1=NC2=C(N1)C(=O)NC(=S)N2
Molecular Formula: C5H4N4OS
Molecular Weight: 168.18 g/mol

2-Thioxanthine

CAS No.: 2487-40-3

Cat. No.: VC21177432

Molecular Formula: C5H4N4OS

Molecular Weight: 168.18 g/mol

* For research use only. Not for human or veterinary use.

2-Thioxanthine - 2487-40-3

Specification

CAS No. 2487-40-3
Molecular Formula C5H4N4OS
Molecular Weight 168.18 g/mol
IUPAC Name 2-sulfanylidene-3,7-dihydropurin-6-one
Standard InChI InChI=1S/C5H4N4OS/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H3,6,7,8,9,10,11)
Standard InChI Key XNHFAGRBSMMFKL-UHFFFAOYSA-N
Isomeric SMILES C1=NC2=C(N1)C(=O)N=C(N2)S
SMILES C1=NC2=C(N1)C(=O)NC(=S)N2
Canonical SMILES C1=NC2=C(N1)C(=O)NC(=S)N2

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